Cas no 1934635-40-1 (ethyl 2-(azetidin-3-ylidene)acetate)

• Product Name: ethyl 2-(azetidin-3-ylidene)acetate
• CAS No: 1934635-40-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD30069209
• CID: 5104576
• PubChem ID: 126845830
• Update Time: 2025-10-25

ethyl 2-(azetidin-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-azetidinylidene)-, ethyl ester
• ethyl 2-(azetidin-3-ylidene)acetate

• MDL： MFCD30069209
• Inchi： 1S/C7H11NO2/c1-2-10-7(9)3-6-4-8-5-6/h3,8H,2,4-5H2,1H3
• InChI Key： FUWQDVDBFGIPMU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C=C1\CNC\1

Additional information on ethyl 2-(azetidin-3-ylidene)acetate

Professional Introduction to Ethyl 2-(azetidin-3-ylidene)acetate (CAS No. 1934635-40-1)

Ethyl 2-(azetidin-3-ylidene)acetate, identified by the CAS number 1934635-40-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The azetidin-3-ylidene moiety, a key feature of this molecule, contributes to its reactivity and makes it a valuable scaffold for synthetic chemists exploring new chemical pathways.

The chemical structure of ethyl 2-(azetidin-3-ylidene)acetate consists of an azetidine ring linked to an acetyl group, which is further esterified with ethanol. This configuration endows the compound with distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The presence of the azetidine ring, a five-membered heterocyclic compound, introduces nitrogen into the molecular framework, which can participate in various chemical reactions such as nucleophilic additions and cyclizations.

In recent years, ethyl 2-(azetidin-3-ylidene)acetate has been studied for its potential role in the synthesis of bioactive molecules. The azetidine scaffold is particularly interesting because it mimics the conformational flexibility of natural amino acids, such as proline, while also offering additional functional handles for chemical modification. This has led to its exploration in the design of peptidomimetics and other therapeutic compounds that aim to mimic the biological activity of natural peptides.

One of the most compelling aspects of ethyl 2-(azetidin-3-ylidene)acetate is its utility in the development of novel pharmaceuticals. Researchers have leveraged its structural features to create molecules with potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. The ability to modify the azetidine ring and the ester group allows for fine-tuning of physicochemical properties, which is crucial for achieving desired pharmacokinetic profiles.

The synthesis of ethyl 2-(azetidin-3-ylidene)acetate typically involves condensation reactions between appropriate precursors, often under acidic or basic conditions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency and scalability of its preparation.

In academic research, ethyl 2-(azetidin-3-ylidene)acetate has been utilized as a building block for more complex molecules. Its reactivity allows for further functionalization through various organic transformations, enabling chemists to construct intricate molecular architectures. This has opened up new avenues for drug discovery and material science applications.

The pharmacological potential of ethyl 2-(azetidin-3-ylidene)acetate has been explored through computational modeling and experimental studies. Computational approaches have helped predict how this compound might interact with biological targets, providing insights into its mechanism of action. Experimental investigations have validated these predictions by examining its effects on relevant biological pathways and identifying potential therapeutic benefits.

The future prospects for ethyl 2-(azetidin-3-ylidene)acetate are promising, with ongoing research focusing on optimizing its synthesis and expanding its applications. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to innovative drug development strategies. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening is likely to accelerate the discovery process further.

In conclusion, ethyl 2-(azetidin-3-ylidene)acetate strong>(CAS No. 1934635-40-1) represents a fascinating compound with significant implications in organic chemistry and pharmaceutical science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents. As advancements continue to be made in synthetic methodologies and drug discovery technologies, the role of ethyl 2-(< strong >azetidin -3 - ylidene strong >)< strong >acetate strong >is expected to grow even further.